N-[1-({5-[(3-fluorophenoxy)methyl]-1H-pyrazol-3-yl}carbonyl)pyrrolidin-3-yl]acetamide

• IUPAC Name: N-[1-[5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carbonyl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C17H19FN4O3/c1-11(23)19-13-5-6-22(9-13)17(24)16-8-14(20-21-16)10-25-15-4-2-3-12(18)7-15/h2-4,7-8,13H,5-6,9-10H2,1H3,(H,19,23)(H,20,21)
• InChI Key: QRHXLACFFWHCMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCN(C1)C(=O)C2=NNC(=C2)COC3=CC(=CC=C3)F
• Molecular Formula: C17H19FN4O3
• Molecular Weight: 346.36 g/mol

Description

“N-[1-({5-[(3-fluorophenoxy)methyl]-1H-pyrazol-3-yl}carbonyl)pyrrolidin-3-yl]acetamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also has a fluorophenoxy group, which suggests that it might have interesting reactivity or biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazole ring, the fluorophenoxy group, and the amide group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The pyrazole ring might undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen. The fluorine atom in the fluorophenoxy group could potentially be displaced in a nucleophilic substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase its stability and could also affect its polarity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential uses. It could also involve investigating its physical and chemical properties, and assessing its safety and toxicity.